Cas no 3336-60-5 (1-Chloro-4-methoxyisoquinoline)

• Product Name: 1-Chloro-4-methoxyisoquinoline
• CAS No: 3336-60-5
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD11846289
• CID: 1031756
• PubChem ID: 22250144
• Update Time: 2025-06-08

1-Chloro-4-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-methoxyisoquinoline
• 1-Chlor-4-methoxy-isochinolin
• 1-chloro-4-methoxy-isoquinoline
• AK126062
• CL1033
• KB-218737
• DTXSID40623858
• 3336-60-5
• MZWRTCSTQRDWGM-UHFFFAOYSA-N
• MFCD11846289
• DA-29545
• 1-chloro-4-methoxyisoquinolin
• 1-chloro-4-methoxy isoquinoline
• CS-0054459
• SCHEMBL1536375
• AKOS016013012
• AS-45952
• 1-Chloro-4-methoxyisoquinoline, AldrichCPR
• SB15912

• MDL： MFCD11846289
• Inchi： 1S/C10H8ClNO/c1-13-9-6-12-10(11)8-5-3-2-4-7(8)9/h2-6H,1H3
• InChI Key： MZWRTCSTQRDWGM-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C(=CN=1)OC

Computed Properties

• Exact Mass: 193.02954
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Boiling Point: 333.1°C at 760 mmHg
• PSA: 22.12

1-Chloro-4-methoxyisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD242275)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-Chloro-4-methoxyisoquinoline

Professional Introduction to 1-Chloro-4-methoxyisoquinoline (CAS No. 3336-60-5)

1-Chloro-4-methoxyisoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 3336-60-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and applications in drug development. The structural features of 1-Chloro-4-methoxyisoquinoline, particularly the presence of a chlorine substituent at the 1-position and a methoxy group at the 4-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological effects, including anti-inflammatory, antimicrobial, antitumor, and neuroprotective properties. The introduction of electron-withdrawing and electron-donating groups at specific positions on the isoquinoline ring can modulate its pharmacological activity, leading to the development of novel therapeutic agents. 1-Chloro-4-methoxyisoquinoline is no exception, and its molecular structure suggests that it may interact with biological targets in ways that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the synthesis and functionalization of isoquinoline derivatives due to their potential as building blocks for more complex pharmacophores. The chlorine atom in 1-Chloro-4-methoxyisoquinoline serves as a reactive site for further chemical modification, allowing for the introduction of additional functional groups through nucleophilic substitution reactions. This flexibility makes it a versatile intermediate in the synthesis of more sophisticated isoquinoline-based compounds.

One of the most compelling aspects of 1-Chloro-4-methoxyisoquinoline is its potential application in the development of new drugs. Recent studies have demonstrated that isoquinoline derivatives can exhibit significant activity against various diseases, including cancer and neurodegenerative disorders. For instance, researchers have reported that certain isoquinoline-based compounds can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. The structural motif present in 1-Chloro-4-methoxyisoquinoline aligns well with these findings, suggesting that it may possess similar bioactivity.

The methoxy group in 1-Chloro-4-methoxyisoquinoline not only influences its electronic properties but also plays a role in its interactions with biological targets. In medicinal chemistry, methoxy groups are often introduced to enhance solubility, improve metabolic stability, or modulate binding affinity. The presence of this group in 1-Chloro-4-methoxyisoquinoline may contribute to its ability to bind effectively to proteins and enzymes involved in disease pathways.

From a synthetic chemistry perspective, 1-Chloro-4-methoxyisoquinoline is an interesting compound due to its accessibility and reactivity. It can be synthesized through various routes, including cyclization reactions and functional group transformations. The chlorine substituent allows for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in drug discovery to construct complex molecular architectures.

The potential applications of 1-Chloro-4-methoxyisoquinoline extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Isoquinoline derivatives have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to emit light efficiently. Additionally, some isoquinolines exhibit herbicidal or pesticidal properties, making them valuable candidates for crop protection agents.

In conclusion, 1-Chloro-4-methoxyisoquinoline (CAS No. 3336-60-5) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features make it an attractive intermediate for synthetic chemists and a promising candidate for further pharmacological investigation. As research continues to uncover new applications for isoquinoline derivatives, compounds like 1-Chloro-4-methoxyisoquinoline are likely to play an increasingly important role in the development of novel therapeutics and functional materials.